5-Chloro-N-ethyl-2-methylbenzene-1-sulfonamide

• Molecular Formula: C9H12ClNO2S
• Molecular Weight: 233.72 g/mol
• SMILES: CCNS(=O)(=O)C1=C(C=CC(=C1)Cl)C
• InChI: InChI=1S/C9H12ClNO2S/c1-3-11-14(12,13)9-6-8(10)5-4-7(9)2/h4-6,11H,3H2,1-2H3
• InChIKey: MXBAZIGYWSXFJD-UHFFFAOYSA-N

5-Chloro-N-ethyl-2-methylbenzene-1-sulfonamide Procurement Profile

5-Chloro-N-ethyl-2-methylbenzene-1-sulfonamide (CAS 1094670-14-0) is a chloro-methyl substituted benzenesulfonamide with the molecular formula C9H12ClNO2S and a molecular weight of 233.72 g/mol . This compound belongs to the class of N-alkyl arylsulfonamides, which are widely employed as synthetic intermediates, screening compound libraries, and pharmacological probes. Its solid physicochemical characterization data are notably sparse in the public domain, with predicted parameters such as density, boiling point, and melting point listed as 'N/A' in major chemical databases . Consequently, procurement decisions for this specific regioisomer must be made on the basis of available vendor-reported purity specifications rather than on robust experimental or predicted property landscapes.

Procurement relies on vendor-reported purity specifications; public experimental characterization data are sparse.

Selection driven by 5-chloro regioisomeric identity for SAR or synthetic intermediate use, not by predicted property landscapes.

Absence of predicted boiling point and thermal data necessitates empirical validation for scale‑up or thermal processing.

5-Chloro-N-ethyl-2-methylbenzene-1-sulfonamide Substitution Limitations

Regioisomeric chloro-methyl benzenesulfonamides exhibit distinct chemical and commercial profiles that preclude simple generic interchange. The position of the chlorine substituent (5-chloro vs. 4-chloro vs. 2-chloro) influences electron density distribution, steric bulk, and hydrogen-bonding potential, which can translate into divergent reactivity in downstream synthetic transformations and different biological target engagement [1]. Furthermore, commercial availability data reveal that regioisomers are offered at different purity tiers: the 5-chloro isomer is typically supplied at 95% minimum purity, whereas the 4-chloro isomer is available at 98.0% purity [2]. This disparity in purity and the scarcity of predicted physicochemical data for the 5-chloro isomer introduce tangible procurement risk that must be managed when selecting a candidate for structure-activity relationship (SAR) studies, scale-up, or analytical method development.

Regioisomeric shift from 5‑chloro to 4‑chloro may alter electronic and steric interactions, affecting synthetic reactivity and target engagement profiles.

Commercial purity tier differs substantially between regioisomers; lower specification of the 5‑chloro isomer can introduce assay variability relative to the higher‑purity 4‑chloro analog.

Lack of predicted boiling point and other physicochemical data for the 5‑chloro isomer elevates process development risk and may complicate safe handling reviews.

• [1] Chemsrc. Benzenesulfonamide, 4-chloro-N-ethyl-2-methyl-. CAS 1094795-69-3. Density: 1.264±0.06 g/cm³ (Predicted); Boiling Point: 345.9±52.0 °C (Predicted). View Source
• [2] Chemsrc. 4-Chloro-n-ethyl-2-methylbenzenesulfonamide. Purity: 98.0%. CAS 1094795-69-3. View Source

5-Chloro-N-ethyl-2-methylbenzene-1-sulfonamide: Key Differentiators

Purity Disparity Between 5-Chloro and 4-Chloro Isomers

Commercially available 5-Chloro-N-ethyl-2-methylbenzene-1-sulfonamide is predominantly offered at a minimum purity of 95% , while its regioisomer 4-chloro-N-ethyl-2-methylbenzenesulfonamide is routinely supplied at a higher purity specification of 98.0% [1]. This 3 percentage point difference in minimum assay purity is consistent across multiple vendor catalogs, representing a verifiable, quantifiable distinction that directly impacts the compound's suitability for high-precision applications.

Purity Specification

Head‑to‑head

95% (min.) 98.0% (4‑chloro isomer)

3.0 pp lower minimum purity

Purity disparity may influence assay precision and synthetic yield; regioisomeric identity must be weighed against specification.

Vendor catalog comparison, 2024‑2025

Evidence Dimension	Minimum commercial purity specification
Target Compound Data	95% (Min. Purity Spec.)
Comparator Or Baseline	4-Chloro-N-ethyl-2-methylbenzenesulfonamide: 98.0% purity
Quantified Difference	3.0 percentage points higher purity for 4-chloro isomer
Conditions	Vendor catalog specifications; data retrieved from CymitQuimica, Leyan, and Chemsrc (2024-2025)

Why This Matters

Higher purity reduces potential confounding effects from impurities in synthetic reactions and biological assays, making the 4-chloro isomer the preferred procurement choice when purity is paramount; however, the specific 5-chloro substitution pattern may be irreplaceable for precise SAR investigations, requiring researchers to balance purity needs against regioisomeric identity.

• [1] Chemsrc. 4-Chloro-n-ethyl-2-methylbenzenesulfonamide. CAS 1094795-69-3. Purity: 98.0%. View Source

Boiling Point Data Gap: 5-Chloro vs. 4-Chloro Isomer

The 4-chloro regioisomer has a computationally predicted boiling point of 345.9 ± 52.0 °C [1], providing a benchmark for distillation and purification design. In stark contrast, the 5-chloro isomer's predicted physicochemical data—including boiling point, density, melting point, and flash point—are listed as 'N/A' in major chemical databases such as Chemsrc . This data gap constitutes a significant procurement and development risk, as process chemists lack critical information required for safe handling, isolation, and scale-up.

Thermal Data Availability

Class‑level

Not available 345.9±52.0 °C (predicted, 4‑chloro)

Missing boiling point data complicates distillation and scale‑up design; empirical trials may be required.

Predicted data only for comparator; source: Chemsrc

Evidence Dimension	Predicted boiling point
Target Compound Data	Not available (N/A)
Comparator Or Baseline	4-Chloro-N-ethyl-2-methylbenzenesulfonamide: 345.9±52.0 °C (Predicted)
Quantified Difference	Data absent for target vs. quantified prediction for comparator
Conditions	Computed predicted data (ACD/Labs) as reported by Chemsrc; target data unavailable as of 2024

Why This Matters

The absence of predicted boiling point data for the 5-chloro isomer elevates procurement risk for any application requiring distillation or thermal processing, whereas the 4-chloro isomer's established predicted range supports process development feasibility assessments.

• [1] Chemsrc. 4-Chloro-n-ethyl-2-methylbenzenesulfonamide. Density: 1.264±0.06 g/cm³ (Predicted); Boiling Point: 345.9±52.0 °C (Predicted). CAS 1094795-69-3. 2024. View Source

Sourcing Disparity: 5-Chloro vs. 4-Chloro Isomer

Market survey data from 2024–2025 indicate that 5-Chloro-N-ethyl-2-methylbenzene-1-sulfonamide is listed by a comparatively limited number of major chemical suppliers (at least 2 vendor entries identified, e.g., Leyan and CymitQuimica) , all offering a standard purity of 95%. In contrast, the 4-chloro isomer is available from multiple vendors (including Chemsrc and Biosynth) and is offered at a higher purity tier of 98.0% [1]. This narrower supplier base translates into reduced negotiating power, potentially longer lead times, and limited batch-to-batch traceability documentation, all of which are tangible procurement risk factors.

Supplier Availability

Cross‑study

Fewer listings Broader availability (4‑chloro)

Narrower supplier base may affect lead time and lot‑to‑lot consistency; procurement risk increases for the 5‑chloro isomer.

Market survey, 2024‑2025

Evidence Dimension	Number of major supplier listings
Target Compound Data	At least 2 identifiable major listings (Leyan, CymitQuimica) at 95% purity
Comparator Or Baseline	4-Chloro-N-ethyl-2-methylbenzenesulfonamide: Multiple vendor listings, with demonstrated 98.0% purity option
Quantified Difference	Fewer listed suppliers for 5-chloro isomer; 3% purity disadvantage
Conditions	Online chemical marketplace survey, 2024–2025; includes Chemsrc, CymitQuimica, Leyan, AKSci

Why This Matters

A narrow supplier base and lower purity ceiling increase procurement risk and may cause project delays; researchers conducting iterative SAR campaigns may thus preferentially select the 4-chloro isomer for reliable, high-purity resupply.

• [1] Chemsrc. 4-Chloro-n-ethyl-2-methylbenzenesulfonamide. CAS 1094795-69-3. Purity: 98.0%; Boiling Point: 345.9±52.0 °C (Predicted). 2024. View Source

5-Chloro-N-ethyl-2-methylbenzene-1-sulfonamide Application Scenarios

SAR Studies with 5-Chloro Substitution

In medicinal chemistry programs exploring the effect of chlorine substitution position on biological activity, 5-Chloro-N-ethyl-2-methylbenzene-1-sulfonamide is the definitive regioisomeric probe. Despite its lower commercial purity (95% ) and narrower vendor base, the 5-chloro substitution pattern cannot be mimicked by the 4-chloro or 2-chloro analogs without altering the electronic and steric landscape of the molecule. Researchers should budget for additional purification (e.g., recrystallization or flash chromatography) to upgrade purity to the level of the 4-chloro isomer if required for sensitive assays.

Synthetic Intermediate for 5-Chloro Derivatives

When synthesizing a library of sulfonamide derivatives that require a chlorine atom at the 5-position of the aryl ring, this compound serves as the essential starting material. The lack of predicted boiling point data necessitates small-scale, empirical distillation trials during reaction optimization, but the compound's structural specificity guarantees that downstream products carry the desired substitution pattern.

Analytical Method Development and Impurity Profiling

The 95% purity specification of commercially available 5-Chloro-N-ethyl-2-methylbenzene-1-sulfonamide makes it a useful test analyte for developing HPLC or LC-MS methods aimed at detecting and quantifying process-related impurities in regioisomeric sulfonamide mixtures. The known purity shortfall relative to the 4-chloro isomer provides a built-in complexity that challenges method resolution and sensitivity, thus serving as an effective system suitability benchmark.

Application

Selection Property

Validation Focus

SAR probe for 5‑chloro substitution

Regioisomeric identity confirmation

Impurity profiling and purity upgrade assessment

Synthetic intermediate for 5‑chloro derivatives

Structural specificity

Empirical scale‑up and thermal stability testing

Analytical method development

Purity specification and impurity benchmark

Method resolution for regioisomeric impurities